4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride
Overview
Description
4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride (ACTHP) is a synthetic thiophene-containing amino acid that has been studied for its potential applications in research, medicine, and industry. It is a white to slightly yellow crystalline powder that is soluble in water and ethanol and has a melting point of about 120 °C. ACTHP is a versatile compound that can be used for a variety of purposes, including as a reagent for organic synthesis, as an analytical tool, and as a drug candidate.
Mechanism of Action
The exact mechanism of action of 4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride is not yet fully understood. However, it is thought to act as an inhibitor of several enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. It has also been shown to interact with a variety of proteins, including the serotonin transporter and the dopamine transporter. Additionally, it has been suggested that this compound may have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In animal studies, it has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to reduce the activity of several enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. Additionally, it has been shown to interact with a variety of proteins, including the serotonin transporter and the dopamine transporter.
Advantages and Limitations for Lab Experiments
The use of 4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride in laboratory experiments can be beneficial due to its wide range of applications. It can be used as a reagent for organic synthesis, as an analytical tool, and as a drug candidate. Additionally, it has been studied for its potential effects on biochemical and physiological processes. However, the exact mechanism of action of this compound is not yet fully understood, and its use in laboratory experiments should be done with caution.
Future Directions
Given the potential applications of 4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride, there are a number of possible future directions for research. For example, further studies could be conducted to better understand the exact mechanism of action of this compound. Additionally, more research could be done to explore the potential therapeutic effects of this compound, including its anti-inflammatory and anti-cancer properties. Finally, further studies could be conducted to explore the potential of this compound as a drug candidate.
Synthesis Methods
4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride can be synthesized by the reaction of 4-amino-5-chloropentanoic acid with 2-chlorothiophen-3-yl bromide in the presence of sodium hydroxide. This reaction produces a white to slightly yellow crystalline powder, which is then purified by recrystallization. The yield of this reaction is typically around 70%.
Scientific Research Applications
4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride has been used in a variety of research applications, including as a reagent for organic synthesis, as an analytical tool, and as a drug candidate. For example, it has been used to synthesize the important drug clopidogrel, as well as a variety of other small molecules. It has also been used to study enzyme inhibition, protein-protein interactions, and even as a potential anti-cancer agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid hydrochloride involves the reaction of 2-chlorothiophene-3-carboxylic acid with 4-aminopentanoic acid in the presence of coupling reagents to form the desired product. The hydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": [ "2-chlorothiophene-3-carboxylic acid", "4-aminopentanoic acid", "Coupling reagents (e.g. EDC, HOBt, DIC)", "Hydrochloric acid", "Solvents (e.g. DMF, DCM, EtOAc)" ], "Reaction": [ "Step 1: Dissolve 2-chlorothiophene-3-carboxylic acid and 4-aminopentanoic acid in a suitable solvent (e.g. DMF, DCM, EtOAc) and add coupling reagents (e.g. EDC, HOBt, DIC) to the reaction mixture.", "Step 2: Stir the reaction mixture at room temperature or at a slightly elevated temperature until the reaction is complete (monitored by TLC or HPLC).", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. DCM, EtOAc).", "Step 4: Purify the product by column chromatography or recrystallization.", "Step 5: Dissolve the product in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of 4-amino-5-(2-chlorothiophen-3-yl)pentanoic acid." ] } | |
CAS RN |
2680533-52-0 |
Molecular Formula |
C9H13Cl2NO2S |
Molecular Weight |
270.2 |
Purity |
95 |
Origin of Product |
United States |
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